Cas no 451496-96-1 (ML148)

ML148 structure
ML148 structure
Product Name:ML148
CAS No:451496-96-1
MF:C20H21N3O
MW:319.400244474411
CID:2097285
PubChem ID:3243760
Update Time:2024-11-06

ML148 Chemical and Physical Properties

Names and Identifiers

    • spudl 02614
    • piperidin-1-yl(1-m-tolyl-1H-indazol-6-yl)methanone
    • [1-(3-methylphenyl)benzimidazol-5-yl]-piperidin-1-ylmethanone
    • SMR000031475
    • MLS000095927
    • ML148
    • [1-(3-methylphenyl)-5-benzimidazolyl]-(1-piperidinyl)methanone
    • 1-(3-methylphenyl)-5-(piperidin-1-ylcarbonyl)-1H-benzimidazole
    • Oprea1_076954
    • MLS002729014
    • IFLab1_004318
    • cid_3243760
    • BDBM30884
    • AOB1532
    • HMS1424E06
    • HMS2460B17
    • IDI1_010073
    • [1-(m-tolyl)benzimidazol-5-yl]-piperidino-methanone
    • Q
    • BTA49696
    • CHEBI:92799
    • NCGC00065167-02
    • CHEMBL1343061
    • HY-123548
    • Q27164559
    • [1-(3-methylphenyl)benzimidazol-5-yl]-piperidin-1-yl-methanone
    • ML-148
    • ML148?
    • NSC767062
    • NSC-767062
    • CS-0082978
    • AKOS002125804
    • SR-01000579598
    • GLXC-02614
    • 451496-96-1
    • AS-16661
    • SR-01000579598-1
    • SCHEMBL22777191
    • NCGC00065167-03
    • DA-75610
    • Inchi: 1S/C20H21N3O/c1-15-6-5-7-17(12-15)23-14-21-18-13-16(8-9-19(18)23)20(24)22-10-3-2-4-11-22/h5-9,12-14H,2-4,10-11H2,1H3
    • InChI Key: YQNOQZALLOQMPY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2=C(C=1)N=CN2C1C=CC=C(C)C=1)N1CCCCC1

Computed Properties

  • Exact Mass: 319.168462302g/mol
  • Monoisotopic Mass: 319.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.1
  • XLogP3: 3.8

ML148 Pricemore >>

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